N-(4-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H21N3O3/c1-4-15-9-11-16(12-10-15)22-21(26)20-18(27-3)13-19(25)24(23-20)17-8-6-5-7-14(17)2/h5-13H,4H2,1-3H3,(H,22,26)
• InChI Key: GIUSXAGABHHXPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3C
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-(4-ethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide, also known as EMPC or NSC 75890, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the pyridazine family of organic compounds and has been found to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Characterization

The compound has been involved in studies related to organic synthesis, where researchers focus on synthesizing and characterizing novel derivatives with potential biological activities. For instance, Hassan et al. (2014) synthesized a series of new pyrazole and pyrazolopyrimidine derivatives, demonstrating the compound's role in creating structures with potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Antimicrobial Activities

Research by Gulea et al. (2019) highlighted the synthesis of coordination compounds of Cobalt(II), Nickel(II), and Copper(II) with N-(Methoxyphenyl)-hydrazine carbothioamides, which were evaluated for their antimicrobial and antifungal activities against a series of standard strains including Staphylococcus aureus and Escherichia coli (Gulea et al., 2019).

Antitumor Activities

The exploration of novel compounds for antitumor activities is a significant area of application. Rewcastle, Denny, & Baguley (1987) synthesized and evaluated a series of substituted N-[2-(dimethylamino)ethyl]phenazine-1-carboxamides, showing the potential of related compounds in antitumor drug development due to their DNA-intercalating properties (Rewcastle, Denny, & Baguley, 1987).

Electrochemical and Material Sciences

The compound's derivatives are also investigated for their electrochemical properties and applications in material science. Liou & Lin (2009) synthesized a series of novel polyamides demonstrating good solubility, thermal stability, and electrochromic behaviors, indicating the potential for electronic and photonic applications (Liou & Lin, 2009).

Herbicidal Activities

Xu et al. (2008) synthesized and evaluated novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives for their herbicidal activities, demonstrating the role of such compounds in agricultural sciences (Xu et al., 2008).